Cas no 6283-42-7 (CYCLOPENTANEACETALDEHYDE, 2-FORMYL-A,3-DIMETHYL)

CYCLOPENTANEACETALDEHYDE, 2-FORMYL-A,3-DIMETHYL structure
6283-42-7 structure
Product Name:CYCLOPENTANEACETALDEHYDE, 2-FORMYL-A,3-DIMETHYL
CAS No:6283-42-7
MF:C10H16O2
MW:168.232843399048
CID:859500
PubChem ID:222140
Update Time:2025-04-19

CYCLOPENTANEACETALDEHYDE, 2-FORMYL-A,3-DIMETHYL Chemical and Physical Properties

Names and Identifiers

    • CYCLOPENTANEACETALDEHYDE, 2-FORMYL-A,3-DIMETHYL
    • CYCLOPENTANEACETALDEHYDE,3-DIMETHYL
    • NSC7495
    • SCHEMBL1874314
    • Iridodial
    • 6283-42-7
    • CHEBI:5964
    • Q27106947
    • 2-methyl-5-(1-methyl-2-oxoethyl)cyclopentanecarbaldehyde
    • NSC-7495
    • Inchi: 1S/C10H16O2/c1-7-3-4-9(8(2)5-11)10(7)6-12/h5-10H,3-4H2,1-2H3
    • InChI Key: HMCYXRFNNOPPPR-UHFFFAOYSA-N
    • SMILES: O=CC1C(C)CCC1C(C=O)C

Computed Properties

  • Exact Mass: 168.11508
  • Monoisotopic Mass: 168.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • Density: 1.021
  • Boiling Point: 250.9°C at 760 mmHg
  • Flash Point: 92.2°C
  • Refractive Index: 1.499
  • PSA: 34.14
  • LogP: 1.68260
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